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Compound of Interest

Compound Name: 2-(Benzyloxy)benzoyl chloride

Cat. No.: B1278779

An In-depth Technical Guide on the Physical Properties of 2-(Benzyloxy)benzoyl Chloride

For researchers, scientists, and drug development professionals, a thorough understanding of
the physicochemical properties of chemical intermediates is paramount for successful
synthesis and application. This technical guide provides a comprehensive overview of the

physical properties of 2-(Benzyloxy)benzoyl chloride, with a focus on its melting and boiling
points.

Core Physical Properties

2-(Benzyloxy)benzoyl chloride is a solid at room temperature.[1][2] Its physical
characteristics are crucial for determining appropriate storage, handling, and reaction
conditions.

Data Presentation

A summary of the key physical properties for 2-(Benzyloxy)benzoyl chloride is presented in
the table below for ease of reference.
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Property Value Notes
Melting Point 63-68 °C

Boiling Point 377.3x17.0°C Predicted
Molecular Formula C14H11ClO2

Molecular Weight 246.69 g/mol [31141[5]
Density 1.230 £ 0.06 g/cm3 Predicted
Storage Temperature 2-8 °C [1112]

Experimental Protocols

While specific experimental protocols for the determination of the melting and boiling points of
2-(Benzyloxy)benzoyl chloride are not detailed in the provided search results, standard
laboratory procedures are typically employed for such measurements.

General Melting Point Determination (Capillary Method):

A small, dry sample of the crystalline solid is packed into a thin-walled capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it
is completely liquid are recorded as the melting point range.

General Boiling Point Determination (Distillation Method):
e The liquid sample is placed in a distillation flask.
e The flask is heated, and the vapor is allowed to rise and come into equilibrium with the liquid.

e The temperature of the vapor is measured with a thermometer.
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e The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure, and this temperature remains constant during distillation.

It is important to note that the reported boiling point is a predicted value and may vary from
experimentally determined values.

Synthesis and Reactivity

2-(Benzyloxy)benzoyl chloride is a versatile intermediate in organic synthesis.[3] It is typically
synthesized from 2-(benzyloxy)benzoic acid by treatment with a chlorinating agent, such as
phosphorus(V) chloride.[5]

The reactivity of 2-(Benzyloxy)benzoyl chloride is characteristic of acyl chlorides. It is
sensitive to moisture and will hydrolyze to form the corresponding carboxylic acid and
hydrochloric acid.[3] It readily reacts with nucleophiles such as alcohols to form esters and can
participate in Friedel-Crafts acylation reactions.[3]

Mandatory Visualizations
Experimental Workflow: Synthesis of 2-
(Benzyloxy)benzoyl Chloride

The following diagram illustrates a typical experimental workflow for the synthesis of 2-
(Benzyloxy)benzoyl chloride from 2-(benzyloxy)benzoic acid.
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Synthesis of 2-(Benzyloxy)benzoyl Chloride

Reaction Setup
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2-(Benzyloxy)benzoyl chloride
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Caption: Synthetic workflow for 2-(Benzyloxy)benzoyl chloride.

Proposed Mechanism of Action in Biological Systems

Research suggests that 2-(benzyloxy)benzoyl chloride may exhibit anti-cancer properties
through the inhibition of prostaglandin production.[3] Prostaglandins are signaling molecules
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involved in inflammation, which can contribute to tumor growth.[3] The detailed mechanism of
this inhibition is still under investigation.[3]

Proposed Anti-Cancer Mechanism

2-(Benzyloxy)benzoyl chloride
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Caption: Proposed inhibition of prostaglandin synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1278779#physical-properties-of-2-benzyloxy-
benzoyl-chloride-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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